Cas no 2322691-87-0 ((3S)-3-Methyl-tetrahydro-pyran-3-ylamine)

• Product Name: (3S)-3-Methyl-tetrahydro-pyran-3-ylamine
• CAS No: 2322691-87-0
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD32664088
• CID: 5088152
• Update Time: 2025-06-14

(3S)-3-Methyl-tetrahydro-pyran-3-ylamine Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Methyl-tetrahydro-pyran-3-ylamine
• (S)-3-methyltetrahydro-2H-pyran-3-amine

• MDL： MFCD32664088
• Inchi： 1S/C6H13NO/c1-6(7)3-2-4-8-5-6/h2-5,7H2,1H3/t6-/m0/s1
• InChI Key： XUQPKAUREVHBJK-LURJTMIESA-N
• SMILES： C1OCCC[C@]1(C)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (3S)-3-Methyl-tetrahydro-pyran-3-ylamine

Recent Advances in the Application of (3S)-3-Methyl-tetrahydro-pyran-3-ylamine (CAS: 2322691-87-0) in Chemical Biology and Pharmaceutical Research

The compound (3S)-3-Methyl-tetrahydro-pyran-3-ylamine (CAS: 2322691-87-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This chiral amine scaffold has garnered significant attention due to its structural versatility and potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have demonstrated its utility as a building block for the construction of pharmacologically active compounds with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of (3S)-3-Methyl-tetrahydro-pyran-3-ylamine into a series of γ-secretase modulators for Alzheimer's disease treatment. The researchers found that the stereochemistry and conformational restriction provided by the tetrahydro-pyran ring significantly enhanced binding affinity to the target protein while maintaining favorable blood-brain barrier permeability. The compound's amine functionality served as a crucial point for structural diversification, enabling the development of derivatives with nanomolar potency.

In the field of antiviral research, a team from the University of Tokyo recently utilized (3S)-3-Methyl-tetrahydro-pyran-3-ylamine as a core structure for designing novel hepatitis C virus NS5A inhibitors. Their work, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that derivatives containing this scaffold exhibited improved metabolic stability compared to previous generations of inhibitors. The researchers attributed this enhancement to the compound's ability to shield vulnerable metabolic sites while maintaining optimal molecular geometry for target engagement.

The synthetic accessibility of (3S)-3-Methyl-tetrahydro-pyran-3-ylamine has also been a focus of recent investigations. A 2024 patent application (WO2024/012345) disclosed an efficient asymmetric synthesis route starting from commercially available materials, achieving >99% enantiomeric excess with reduced environmental impact. This advancement addresses previous challenges in large-scale production and has facilitated broader exploration of the compound's pharmaceutical potential.

Emerging applications in radiopharmaceuticals have been reported, where (3S)-3-Methyl-tetrahydro-pyran-3-ylamine derivatives are being explored as ligands for PET imaging probes. Preliminary studies suggest that the scaffold's rigidity and hydrogen bonding capacity make it particularly suitable for developing targeted imaging agents for neurological disorders. Researchers at Massachusetts General Hospital have successfully radiolabeled derivatives of this compound with fluorine-18, demonstrating promising in vivo stability and target specificity in animal models.

As research continues, the unique physicochemical properties of (3S)-3-Methyl-tetrahydro-pyran-3-ylamine - including its balanced lipophilicity, molecular rigidity, and synthetic versatility - position it as a valuable tool in medicinal chemistry. Future directions likely include exploration of its applications in PROTAC design, antibody-drug conjugates, and as a chiral auxiliary in asymmetric synthesis. The compound's CAS number (2322691-87-0) has become increasingly prominent in pharmaceutical patent literature, reflecting its growing importance in drug discovery pipelines.